4-[(2-Fluorophenyl)methyl]-1,3-thiazol-2-amine
Overview
Description
“4-[(2-Fluorophenyl)methyl]-1,3-thiazol-2-amine” is a chemical compound with the molecular formula C10H9FN2S and a molecular weight of 208.26 . It is also known by the synonyms “2-Thiazolamine, 4-[(2-fluorophenyl)methyl]-” and "this compound" .
Physical And Chemical Properties Analysis
The predicted boiling point of “this compound” is 349.2±22.0 °C, and its predicted density is 1.317±0.06 g/cm3 . Its pKa value is predicted to be 4.32±0.10 .Scientific Research Applications
Antibacterial Activity : A study on a related compound, N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, showed in vitro antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum (Uwabagira, Sarojini, & Poojary, 2018).
Radioisotope Labeling and Tracing : Another study synthesized carbon-14 labelled versions of dufulin, a compound related to 4-[(2-Fluorophenyl)methyl]-1,3-thiazol-2-amine, for use as radiotracers in studying metabolism, residue, and environmental behavior (Yang et al., 2018).
Photo-degradation Analysis : Research on the photo-degradation behavior of related thiazole-containing compounds, including 4-(4-Chlorophenyl)thiazol-2-amine, provided insights into their stability and degradation pathways (Wu, Hong, & Vogt, 2007).
Antimicrobial Activity : Another study synthesized novel 1,3,4-thiadiazoles and 1,2,4-triazoles derived from 2-(3-fluorophenyl)-4-methylthiazole-5-carbohydrazide, demonstrating antimicrobial activity (Dengale, Karale, Akolkar, Darekar, & Deshmukh, 2019).
Structural Analysis : A study on the molecular and electronic structure of 5-(4-aminophenyl)-4-(3-methyl-3-phenylcyclobutyl)thiazol-2-amine, a structurally similar compound, was carried out using various spectroscopic techniques (Özdemir, Dinçer, Cukurovalı, & Büyükgüngör, 2009).
Anthelmintic and Antibacterial Screening : Research on N-[4-(4-nitrophenoxy)phenyl]-4-(substituted)-1,3-thiazol-2-amines, including derivatives with 4-fluorophenyl, highlighted their anthelmintic and antibacterial properties (Bhandari & Gaonkar, 2016).
Properties
IUPAC Name |
4-[(2-fluorophenyl)methyl]-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2S/c11-9-4-2-1-3-7(9)5-8-6-14-10(12)13-8/h1-4,6H,5H2,(H2,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZPIZKSLZPPUIX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=CSC(=N2)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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